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For Researchers, Scientists, and Drug Development Professionals

Abstract
Performic acid (PFA), also known as peroxyformic acid, is a potent oxidizing agent and

disinfectant with significant applications in research and development, particularly in protein

analysis and sterilization.[1][2] Its high reactivity, however, necessitates a thorough

understanding of its safety profile and handling requirements. This technical guide provides an

in-depth overview of the safety data for performic acid, including its physicochemical

properties, hazard classifications, toxicological data, and recommended handling procedures.

The information is presented to ensure safe and effective use in a laboratory setting.

Chemical and Physical Properties
Performic acid is an unstable, colorless liquid that is soluble in water and various organic

solvents.[1][2] It is typically generated in situ by reacting formic acid with hydrogen peroxide.[1]

Due to its instability, it is generally used within 12 hours of its synthesis.[1]
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Property Value Reference(s)

Molecular Formula CH₂O₃ [3]

Molecular Weight 62.025 g/mol [3]

Appearance Colorless liquid [1]

Solubility
Miscible with water, alcohols,

ether, benzene, chloroform
[1]

Hazard Identification and Classification
Performic acid is a highly reactive and unstable compound, presenting significant fire and

explosion hazards.[4] While a specific harmonized GHS classification for performic acid is not

readily available from regulatory bodies like ECHA, its known properties suggest the following

classifications based on available data.[5][6][7]

Hazard Class Classification Precautionary Statements

Oxidizing Liquids Category 1
H271: May cause fire or

explosion; strong oxidizer

Organic Peroxides Type B
H241: Heating may cause a

fire or explosion

Skin Corrosion/Irritation Category 1A
H314: Causes severe skin

burns and eye damage

Serious Eye Damage/Eye

Irritation
Category 1

H318: Causes serious eye

damage

Acute Toxicity (Inhalation) Category 4 (Assumed) H332: Harmful if inhaled

Note: The GHS classification is inferred from the known hazardous properties of performic
acid and related organic peroxides. Official harmonized classification may vary.

Toxicology and Ecotoxicity
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Performic acid is irritating to the skin, eyes, and mucous membranes.[3] Concentrated

solutions above 50% are highly reactive and can be shock-sensitive.[4]

Human Health Effects
Exposure Route Effect Reference(s)

Inhalation
Irritation of the nose, throat,

and respiratory tract.
[3]

Skin Contact Severe irritation and burns. [4]

Eye Contact Serious eye damage. [4]

Ingestion Harmful if swallowed. [8]

Ecotoxicity
Limited data is available on the ecotoxicity of performic acid. However, due to its rapid

degradation into formic acid and water, the long-term environmental impact is considered

minimal.[4]

Organism Test Result (EC50) Reference(s)

Daphnia magna 48h EC50 0.85 mg/L [8]

Vibrio fischeri 30min EC50 0.24 mg/L [8]

Experimental Protocols
In-Situ Synthesis of Performic Acid
Performic acid is typically prepared immediately before use by mixing formic acid and

hydrogen peroxide.

Methodology:

In a fume hood, combine equimolar amounts of concentrated formic acid and hydrogen

peroxide in a suitable reaction vessel.[2]
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The reaction is exothermic and may be catalyzed by a strong acid like sulfuric acid.[9]

The temperature of the reaction should be carefully monitored and kept below 80-85°C to

prevent explosive decomposition.[2]

The resulting solution contains performic acid in equilibrium with the reactants and water.

Assessment of Skin Corrosion (Adapted from OECD
Guideline 404)
This protocol provides a general framework for assessing the skin corrosion potential of a

substance like performic acid.[10][11][12]

Methodology:

A small area of the skin of a test animal (typically an albino rabbit) is shaved.[10][13]

A measured amount of the test substance is applied to the prepared skin area and covered

with a semi-occlusive dressing.[13]

The exposure duration is typically up to 4 hours.[13]

After the exposure period, the dressing is removed, and the skin is observed for signs of

erythema, edema, and corrosion at specified intervals (e.g., 1, 24, 48, and 72 hours).[13][14]

[15]

The severity of the skin reactions is scored according to a standardized grading system.[13]

Assessment of Eye Irritation (Adapted from OECD
Guideline 405)
This protocol outlines the general procedure for evaluating the eye irritation potential of a

substance.[1][16][17][18][19]

Methodology:

A single dose of the test substance is instilled into the conjunctival sac of one eye of a test

animal (typically an albino rabbit).[1][17]
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The other eye remains untreated and serves as a control.[1][17]

The eyes are examined for signs of irritation, including redness, swelling, and corneal

opacity, at specific time points (e.g., 1, 24, 48, and 72 hours) after instillation.[18]

The severity of the eye irritation is graded using a standardized scoring system.[18]

Signaling Pathways and Logical Relationships
In-Situ Synthesis of Performic Acid
The formation of performic acid from formic acid and hydrogen peroxide is an equilibrium

reaction.
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Caption: In-situ synthesis of performic acid.

Decomposition Pathway of Performic Acid
Performic acid is unstable and decomposes into non-toxic byproducts.
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Caption: Decomposition pathway of performic acid.

Handling, Storage, and Emergency Procedures
Personal Protective Equipment (PPE)
When handling performic acid, appropriate PPE is mandatory to prevent exposure.

Personal Protective Equipment

Safety Goggles Face Shield Chemical-Resistant Gloves Lab Coat Closed-Toed Shoes

Handling Performic Acid

Click to download full resolution via product page

Caption: Recommended PPE for handling performic acid.
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Due to its instability, long-term storage of performic acid is not recommended. If temporary

storage is necessary, it should be in a cool, well-ventilated area, away from heat, flames, and

incompatible materials.[4]

Spills and Accidental Release
In case of a spill, evacuate the area and remove all ignition sources. Absorb the spill with a

non-combustible material like vermiculite and dispose of it as hazardous waste. Do not use

combustible materials like paper towels for cleanup.

First Aid Measures
Exposure First Aid

Inhalation
Move to fresh air. Seek medical attention if

symptoms persist.

Skin Contact

Immediately flush skin with plenty of water for at

least 15 minutes. Remove contaminated

clothing. Seek immediate medical attention.

Eye Contact

Immediately flush eyes with plenty of water for

at least 15 minutes, lifting upper and lower

eyelids. Seek immediate medical attention.

Ingestion
Do NOT induce vomiting. Rinse mouth with

water. Seek immediate medical attention.

Transportation
While a specific UN number for performic acid is not consistently available, it falls under the

category of "Organic Peroxide". The specific UN number would depend on the concentration

and formulation. For example, "UN 3109, Organic peroxide type F, liquid" could be a possible

classification for dilute solutions.[20] Transportation must comply with all applicable national

and international regulations for hazardous materials.

Conclusion
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Performic acid is a valuable reagent in research with potent oxidizing and disinfecting

properties. However, its high reactivity and instability demand strict adherence to safety

protocols. This guide provides a comprehensive overview of the available safety data to aid

researchers in its safe handling and use. It is crucial to always consult the most up-to-date

Safety Data Sheet from the supplier and to conduct a thorough risk assessment before working

with this chemical.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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